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Compound of Interest

Compound Name: Ca-170

Cat. No.: B609871 Get Quote

It is important to correctly identify the substance you are working with to ensure its safe and

proper disposal. The designation "Ca-170" is not associated with a known isotope of calcium.

However, it is likely that this refers to one of two substances commonly found in research and

development settings: E170 (Calcium Carbonate) or the investigational drug CA-170. This

guide provides detailed disposal procedures for both possibilities.

Identifying Your Substance
Before proceeding, verify the identity of "Ca-170" by checking the container label, your

experimental protocol, or the Safety Data Sheet (SDS) provided by the manufacturer. The

disposal path will differ significantly depending on whether you have Calcium Carbonate or the

investigational drug CA-170.
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Caption: Logical workflow for identifying and disposing of "Ca-170".

Data Summary: Calcium Carbonate vs. CA-170
The following table summarizes key data for Calcium Carbonate (E170) and the investigational

drug CA-170, based on available Safety Data Sheets.
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Property Calcium Carbonate (E170)
CA-170 (Investigational
Drug)

Chemical Formula CaCO₃ C₁₂H₂₀N₆O₇

Appearance
White powder or colorless

crystals
Not specified in available SDS

Primary Use
Food additive, laboratory

chemical, antacid

Investigational new drug for

cancer immunotherapy

Hazard Classification Not considered hazardous
Not classified as a hazardous

substance or mixture

Primary Disposal Route

Standard solid waste, unless

contaminated with hazardous

materials.

Via institutional hazardous

waste program for incineration.

Disposal Procedures for E170 (Calcium Carbonate)
Calcium Carbonate is generally considered non-hazardous and can be disposed of as regular

solid waste, provided it has not been contaminated with other hazardous chemicals.

Experimental Protocol for Disposal of Uncontaminated Calcium Carbonate:

Personal Protective Equipment (PPE): Wear standard laboratory PPE, including safety

glasses and gloves.

Containment: Ensure the Calcium Carbonate waste is in a sealed container to prevent dust

formation.

Labeling: If the original container is not used, label the waste container as "Calcium

Carbonate (Non-hazardous)".

Disposal: Dispose of the sealed container in the regular laboratory solid waste stream.

If the Calcium Carbonate is contaminated with a hazardous substance, it must be treated as

hazardous waste, and the disposal procedure for the contaminant should be followed.
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Disposal Procedures for Investigational Drug CA-
170
While the Safety Data Sheet for CA-170 indicates it is not classified as a hazardous substance,

the disposal of all investigational drugs, regardless of their hazard classification, must be

handled with care and in accordance with institutional and regulatory guidelines to prevent

environmental contamination and ensure safety.

Experimental Protocol for Disposal of Investigational Drug CA-170:

Consult Institutional Policy: Before beginning any disposal process, consult your institution's

Environmental Health and Safety (EHS) department for specific procedures regarding

investigational drug disposal.

Personal Protective Equipment (PPE): Wear appropriate PPE as specified in the

experimental protocol, including safety glasses, gloves, and a lab coat.

Containment:

Place all waste materials containing CA-170 (e.g., unused product, contaminated vials,

syringes, PPE) into a designated, compatible hazardous waste container.

Do not empty residual amounts from vials or other containers. Dispose of them "as is".

Labeling:

Obtain a "HAZARDOUS WASTE" label from your EHS department.

Complete the label with the following information:

Principal Investigator (PI) name

Laboratory location (building and room number)

Contact phone number

Full chemical name: "CA-170" and list any other constituents and their concentrations.
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Storage:

Store the labeled waste container in a designated Satellite Accumulation Area (SAA)

within the laboratory.

The SAA should be a secure area, such as a locked cabinet or a secondary containment

tub.

Waste Pickup:

Once the container is full or ready for disposal, request a hazardous waste pickup from

your EHS department through your institution's established procedure.

The waste will then be transported to a permitted incineration facility in compliance with

EPA and local regulations.
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Caption: Disposal workflow for the investigational drug CA-170.
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To cite this document: BenchChem. [Ca-170 proper disposal procedures]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b609871#ca-170-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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